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Compound of Interest

Compound Name: Apalutamide

Cat. No.: B1683753 Get Quote

Disclaimer: The following information provides a general framework for the proper disposal of

Apalutamide in a laboratory setting. It is imperative to consult your institution's Environmental

Health and Safety (EHS) department and adhere to all federal, state, and local regulations, as

these may vary.[1][2]

Apalutamide is an antineoplastic agent classified as hazardous. It is harmful if swallowed, may

damage fertility or an unborn child, causes organ damage through prolonged exposure, and is

very toxic to aquatic life with long-lasting effects.[1] Therefore, meticulous procedures must be

followed to ensure the safety of laboratory personnel and to prevent environmental

contamination.[1] Under no circumstances should Apalutamide waste be disposed of in

standard trash or down the drain.[3]

Summary of Apalutamide Disposal Parameters
The following table summarizes key data and recommendations for handling and disposing of

Apalutamide waste.
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Parameter Description Source(s)

Hazard Classifications

- Acute Toxicity (Oral)-

Reproductive Toxicity- Specific

Target Organ Toxicity

(Repeated Exposure)-

Hazardous to the Aquatic

Environment (Chronic)

Primary Disposal Method

High-temperature incineration

via a licensed hazardous

waste disposal service.

Personal Protective Equipment

(PPE)

- Lab coat- Safety goggles with

side-shields- Double

chemotherapy-grade gloves-

Respiratory protection (if

generating dust/aerosols)

Waste Segregation

Must be segregated from other

laboratory waste streams into

designated, clearly labeled

hazardous waste containers.

Spill Decontamination

- Absorb with inert material

(e.g., diatomite)-

Decontaminate surfaces by

scrubbing with alcohol

Environmental Protection
Prevent release to drains,

waterways, or soil.

Procedural Steps for Apalutamide Disposal
The proper management of Apalutamide waste involves a multi-step process from the point of

generation to final disposal.

Step 1: Waste Identification and Segregation
Identify all Apalutamide Waste Streams: This includes:
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Bulk Apalutamide: Unused or expired pure drug (API).

Trace-Contaminated Solids: Items lightly contaminated, such as gloves, bench paper,

wipes, and empty drug vials.

Contaminated Sharps: Needles, syringes, or glass slides that have come into contact with

Apalutamide.

Contaminated Liquids: Solutions containing Apalutamide, including experimental media

and rinsate from cleaning containers that held the acute drug.

Segregate at the Source: Immediately place Apalutamide waste into designated, separate

containers from general and other chemical waste. Use dedicated containers for

antineoplastic waste, which are often color-coded (e.g., yellow or black) as per institutional or

local guidelines.

Step 2: Waste Containment and Labeling
Use Appropriate Containers:

Solids: Collect in robust, leak-proof plastic bags or containers designated for

chemotherapy waste.

Sharps: Must be placed in a puncture-resistant sharps container specifically labeled for

chemotherapy or cytotoxic waste.

Liquids: Use sealable, chemical-resistant containers (e.g., jerry cans or the original

packaging if suitable). Ensure secondary containment is used to prevent spills.

Label Containers Clearly: All waste containers must be clearly labeled with:

The words "Hazardous Waste" or "Chemotherapy Waste".

The full chemical name: "Apalutamide".

The associated hazards (e.g., "Toxic," "Reproductive Hazard").

The accumulation start date.
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Keep containers securely closed except when adding waste.

Step 3: Storage and Handling
Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Apalutamide waste, including a lab coat, safety goggles, and double chemotherapy-grade

gloves. All handling of the active compound should occur within a chemical fume hood to

prevent inhalation.

Storage: Store waste containers in a designated, secure satellite accumulation area within

the laboratory. This area should be well-ventilated and away from incompatible materials.

Step 4: Final Disposal
Arrange for Professional Disposal: Do not attempt to treat or dispose of Apalutamide waste

through standard laboratory procedures. The universally recommended method is to engage

a licensed professional waste disposal service.

Schedule Pickup: Contact your institution's EHS department to schedule a pickup of the

hazardous waste. They will coordinate with a licensed vendor for transport to a permitted

treatment, storage, and disposal facility (TSDF).

Documentation: Retain all documentation, such as the hazardous waste manifest, provided

by the disposal company. This document tracks the waste from your laboratory to its final

destination and serves as proof of proper disposal.

Note on Experimental Protocols: This document outlines disposal procedures. As such, it does

not contain experimental protocols which are not relevant to the safe disposal of a chemical

compound.

Apalutamide Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Apalutamide waste in a laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1683753?utm_src=pdf-body
https://www.benchchem.com/product/b1683753?utm_src=pdf-body
https://www.benchchem.com/product/b1683753?utm_src=pdf-body
https://www.benchchem.com/product/b1683753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Identification & Segregation

3. Storage

4. Disposal

Start: Apalutamide Waste Generated
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bulk
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Contaminated

trace

Trace Contaminated
(Gloves, Wipes)

sharps

Contaminated
Sharps

liquid

Contaminated
Liquid

Contain in sealed, labeled
'Hazardous Waste' container

Place in designated
'Chemotherapy Waste' bag/bin

Place in labeled, puncture-proof
'Chemo Sharps' container

Contain in sealed, labeled,
leak-proof liquid container with

secondary containment

Store all containers in
designated Satellite
Accumulation Area

Contact Institutional EHS
for Waste Pickup Request

Waste collected by
Licensed Hazardous

Waste Vendor

Transport to Permitted Facility
for High-Temperature Incineration

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Apalutamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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